2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid

• IUPAC Name: 2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxoisoindole-5-carboxylic acid
• InChI: InChI=1S/C17H12ClNO6/c1-24-13-7-12(14(25-2)6-11(13)18)19-15(20)9-4-3-8(17(22)23)5-10(9)16(19)21/h3-7H,1-2H3,(H,22,23)
• InChI Key: BBBLGNDYZZMVSP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)O)OC)Cl
• Molecular Formula: C17H12ClNO6
• Molecular Weight: 361.7 g/mol

Description

2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid, also known as CMI-977, is a synthetic compound that has been studied for its potential use as an anti-inflammatory agent. It was first synthesized in the 1990s and has since been the subject of several scientific studies.

Mechanism of Action

The exact mechanism of action of 2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid is not fully understood, but it is thought to work by inhibiting the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-1 beta.
Biochemical and Physiological Effects
Studies have shown that 2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid can reduce inflammation in various tissues, including the lungs, joints, and intestines. It has also been shown to reduce the production of reactive oxygen species, which can contribute to inflammation and tissue damage.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid is that it has been shown to be effective in animal models of inflammation, suggesting that it may have potential as a therapeutic agent. However, its precise mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several potential future directions for research on 2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid. One area of interest is its potential use in treating inflammatory bowel disease, which is a chronic condition that affects millions of people worldwide. Other potential applications include its use in treating asthma and rheumatoid arthritis, as well as its use as a tool for studying the mechanisms of inflammation in various tissues. Further research is needed to fully explore the potential of this compound and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid involves several steps, including the reaction of 4-chloro-2,5-dimethoxybenzaldehyde with malonic acid and subsequent cyclization to form the isoindoline ring. The resulting compound is then further modified to produce 2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid.

Scientific Research Applications

2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid has been studied for its potential use in treating a variety of inflammatory conditions, including asthma, rheumatoid arthritis, and inflammatory bowel disease. It has been shown to have anti-inflammatory effects in animal models and has also been tested in clinical trials.